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Compound of Interest

Compound Name: MU1700

Cat. No.: B10828528 Get Quote

Absence of specific disposal protocols for the novel chemical probe MU1700 necessitates a

cautious approach grounded in established laboratory safety principles. This guide provides

essential information on the known properties of MU1700 and outlines a general procedure for

its safe disposal, ensuring the protection of researchers and the environment.

For researchers, scientists, and drug development professionals utilizing the selective ALK1

and ALK2 protein kinase inhibitor, MU1700, proper disposal is a critical final step in the

experimental workflow. While a specific Safety Data Sheet (SDS) with explicit disposal

instructions for MU1700 is not publicly available, its known chemical and biological

characteristics, combined with standard laboratory waste management practices, can guide its

safe handling and disposal.

Key Properties of MU1700
Understanding the characteristics of MU1700 is fundamental to assessing its potential hazards

and determining the appropriate disposal route. The following table summarizes key

quantitative data available for this compound.
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Property Value Notes

Molecular Formula C₂₅H₂₈N₆O

Molecular Weight 428.53 g/mol

IC₅₀ for ALK1 13 nM In vitro biochemical assay.

IC₅₀ for ALK2 6 nM In vitro biochemical assay.

Cellular IC₅₀ (NanoBRET) ALK1: 225 nM, ALK2: 27 nM
Demonstrates cell

permeability.

Recommended Cellular

Concentration
Up to 1 µM

Higher concentrations may

lead to mild cytotoxic effects,

possibly due to limited

aqueous solubility.

Solubility Limited aqueous solubility

The free base has limited

solubility. For in vivo use, a salt

form (e.g., .2HCl) is

recommended.

General Disposal Protocol for Research Chemicals
like MU1700
In the absence of specific manufacturer guidelines, the disposal of MU1700 should be

managed as a potentially hazardous chemical waste. The following step-by-step procedure is

based on general laboratory chemical waste management principles.[1][2][3][4][5]

Waste Identification and Segregation:

Treat all waste containing MU1700, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), as chemical waste.[6][7]

Do not mix MU1700 waste with other waste streams unless compatibility is confirmed.[2]

[8] Incompatible chemicals stored together can lead to hazardous reactions.[8]

Keep solid and liquid waste in separate, clearly labeled containers.[6]
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Containerization and Labeling:

Use appropriate, leak-proof containers made of a material compatible with the chemical

waste. The original container is often the best choice for unused or expired product.[7]

All waste containers must be securely closed except when adding waste.[2][4]

Label the waste container clearly with "Hazardous Waste" and the full chemical name

"MU1700".[2][4][8] Do not use abbreviations or chemical formulas.[2][8] Also, list any

solvents or other chemicals present in the container.[2]

Storage:

Store the waste containers in a designated satellite accumulation area within the

laboratory, at or near the point of generation.[2][5][8]

Ensure the storage area is secure and under the control of laboratory personnel.[2]

Use secondary containment, such as a plastic tray, for liquid waste containers to mitigate

spills.[8]

Consultation and Collection:

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on the specific disposal procedures for this type of chemical.[1][2][4] They can provide

information on local, state, and federal regulations.

Arrange for a chemical waste pickup through your institution's established procedures.[1]

[2][7] There is typically no charge for the disposal of properly labeled hazardous waste.[2]

[7]

Documentation:

Maintain accurate records of the waste generated, including the chemical name, quantity,

and date of accumulation. This documentation may be required for regulatory compliance.
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As no specific disposal-related experiments for MU1700 are available, no experimental

protocols can be provided. The disposal procedure itself should be treated as a standard safety

protocol.

Visualizing the Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of a

research chemical like MU1700.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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